Cas no 862826-58-2 (2-{1,1'-biphenyl-4-yl}-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one)

• Product Name: 2-{1,1'-biphenyl-4-yl}-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one
• CAS No: 862826-58-2
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 6001360
• PubChem ID: 5225374
• Update Time: 2025-05-23

2-{1,1'-biphenyl-4-yl}-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{1,1'-biphenyl-4-yl}-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one
• 2-([1,1-biphenyl]-4-yl)-1-(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• Ethanone, 2-[1,1'-biphenyl]-4-yl-1-[4,5-dihydro-2-(methylthio)-1H-imidazol-1-yl]-
• SMR000323184
• AKOS024588444
• SR-01000096053
• F0630-0079
• HMS2711P20
• SR-01000096053-1
• 2-([1,1'-biphenyl]-4-yl)-1-(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)ethanone
• 862826-58-2
• 2-{[1,1'-biphenyl]-4-yl}-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-one
• CHEMBL1401556
• DTXSID601326469
• MLS000683116
• 1-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(4-phenylphenyl)ethanone

• Inchi： 1S/C18H18N2OS/c1-22-18-19-11-12-20(18)17(21)13-14-7-9-16(10-8-14)15-5-3-2-4-6-15/h2-10H,11-13H2,1H3
• InChI Key： FCKHCVPDOSUATA-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SC)=NCC1)CC1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 310.11398438g/mol
• Monoisotopic Mass: 310.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58Ų

Additional information on 2-{1,1'-biphenyl-4-yl}-1-2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-ylethan-1-one

Compound CAS No. 862826-58-2: 2-{1,1'-Biphenyl-4-yl}-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethanone

The compound with CAS No. 862826-58-2, named 2-{1,1'-Biphenyl-4-yl}-1-[2-(methylsulfanyl)-4,5-dihydro-1H-imidazol-1-yl]ethanone, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a biphenyl group, a methylsulfanyl-substituted imidazole ring, and a ketone functional group. The combination of these structural elements makes it a promising candidate for further research and application in drug discovery and material science.

Recent studies have highlighted the importance of biphenyl-containing compounds in medicinal chemistry due to their ability to modulate various biological targets. The biphenyl group in this compound contributes to its aromaticity and stability, which are crucial for its potential biological activity. Additionally, the presence of the methylsulfanyl group introduces sulfur-based interactions, enhancing the molecule's ability to interact with biological systems. This makes the compound a valuable subject for exploring its role in enzyme inhibition or receptor binding.

The imidazole ring in the structure is another key feature. Imidazoles are known for their versatility in forming hydrogen bonds and participating in π–π interactions, which are essential for molecular recognition in biological systems. The 4,5-dihydro substitution on the imidazole ring further modifies its electronic properties, potentially influencing its reactivity and selectivity in biochemical environments. Recent advancements in synthetic chemistry have enabled the precise control of such substitutions, allowing researchers to tailor the molecule's properties for specific applications.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight modern organic synthesis techniques. The incorporation of the biphenyl group typically requires coupling reactions, such as Suzuki-Miyaura cross-coupling, which has been optimized in recent years to achieve higher yields and selectivity. Similarly, the synthesis of the imidazole-containing fragment involves careful control over reaction conditions to ensure the correct stereochemistry and regioselectivity.

Recent research has also focused on the pharmacokinetic properties of similar compounds. Studies suggest that molecules with aromatic heterocycles like imidazoles may exhibit favorable absorption and distribution profiles in vivo. This makes them attractive candidates for drug development programs targeting chronic diseases such as cancer or neurodegenerative disorders. However, further preclinical studies are required to fully understand the safety and efficacy profile of this specific compound.

In terms of material science applications, the compound's structure suggests potential use as a building block for advanced materials such as coordination polymers or metal-organic frameworks (MOFs). The presence of nitrogen and sulfur atoms provides multiple coordination sites for metal ions, which could be exploited to create porous materials with applications in gas storage or catalysis.

Moreover, computational studies using molecular docking have revealed that this compound may interact with key proteins involved in cellular signaling pathways. For instance, simulations suggest that it could bind to kinase enzymes with moderate affinity, indicating a potential role in modulating cell proliferation or apoptosis. These findings align with broader trends in drug discovery where small molecules are designed to target specific protein-protein interaction sites.

Despite its promising characteristics, there are challenges associated with the development of this compound into a therapeutic agent. Issues such as bioavailability and metabolic stability need to be addressed through systematic optimization campaigns. Additionally, understanding its mechanism of action at a molecular level will require advanced techniques such as X-ray crystallography or cryo-electron microscopy.

In conclusion, CAS No. 862826-58-2 represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure combines aromaticity with functional groups that offer opportunities for both chemical innovation and biological exploration. As research progresses, this compound will undoubtedly contribute valuable insights into the design of future drugs and materials.